Cas no 921836-70-6 (2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide)
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
- 1-Naphthaleneacetamide, N-(2,3,4,5-tetrahydro-3,3,5-trimethyl-4-oxo-1,5-benzoxazepin-7-yl)-
- AKOS024633150
- 2-naphthalen-1-yl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)acetamide
- 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)acetamide
- F2262-0084
- 921836-70-6
-
- Inchi: 1S/C24H24N2O3/c1-24(2)15-29-21-12-11-18(14-20(21)26(3)23(24)28)25-22(27)13-17-9-6-8-16-7-4-5-10-19(16)17/h4-12,14H,13,15H2,1-3H3,(H,25,27)
- InChI Key: MHKGDJFVWDBEJC-UHFFFAOYSA-N
- SMILES: C1(CC(NC2=CC=C3OCC(C)(C)C(=O)N(C)C3=C2)=O)=C2C(C=CC=C2)=CC=C1
Computed Properties
- Exact Mass: 388.17869263g/mol
- Monoisotopic Mass: 388.17869263g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.218±0.06 g/cm3(Predicted)
- Boiling Point: 685.1±55.0 °C(Predicted)
- pka: 12.92±0.40(Predicted)
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2262-0084-2μmol |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-5μmol |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-10μmol |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-20μmol |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-1mg |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-2mg |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-3mg |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-4mg |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-5mg |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2262-0084-10mg |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide |
921836-70-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide
Introduction to 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide (CAS No. 921836-70-6)
2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 921836-70-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a fused heterocyclic system, which often exhibits intriguing biological activities. The presence of both a naphthalene moiety and a benzoxazepine scaffold suggests potential interactions with various biological targets, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide incorporates several key functional groups that contribute to its unique chemical and biological properties. The naphthalene ring provides a hydrophobic surface that can interact with lipid bilayers or hydrophobic pockets of proteins, while the benzoxazepine core is known for its ability to modulate neurotransmitter systems. The acetamide group at the terminal position introduces a polar moiety that can enhance solubility and binding affinity. This combination of structural features makes the compound an interesting subject for studying its pharmacological effects.
In recent years, there has been growing interest in exploring the therapeutic potential of molecules with complex heterocyclic structures. The benzoxazepine scaffold, in particular, has been extensively studied for its role in modulating various neurological and inflammatory pathways. Preclinical studies have demonstrated that derivatives of benzoxazepine can exhibit significant effects on serotonin receptors and other neurotransmitter systems, which are implicated in conditions such as depression, anxiety disorders, and chronic pain syndromes. The compound 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide represents an advanced derivative with the potential to offer novel therapeutic benefits.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the naphthalene ring into the benzoxazepine core necessitates careful selection of coupling reagents and catalysts to achieve regioselective functionalization. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, which would have been challenging to obtain using traditional synthetic routes. The development of novel synthetic strategies has not only facilitated the production of this compound but also provided insights into its structural analogs with enhanced pharmacological properties.
One of the most compelling aspects of studying 2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity to target specific disease pathways. For instance, variations in the naphthalene ring or the benzoxazepine core could alter binding affinity to particular receptors or enzymes. Such modifications are critical for optimizing drug efficacy while minimizing side effects.
Recent computational studies have shed light on the binding interactions between this compound and its potential targets. Molecular docking simulations have been used to predict how 2-(naphthalen-1-ylnaphthalenyl)-N-(3-methylbenzooxazolepinone) might interact with proteins such as serotonin receptors or enzymes involved in inflammatory responses. These simulations have provided valuable insights into the compound's mechanism of action and have guided experimental efforts to validate these hypotheses. By integrating computational methods with experimental approaches, researchers can accelerate the discovery process and identify promising candidates for further development.
The pharmacokinetic properties of 921836_70_6 are also an important consideration in its development as a potential therapeutic agent. Factors such as solubility、metabolism、and excretion play critical roles in determining how effectively a drug reaches its target site and how long it remains active in the body. Preliminary studies have suggested that this compound exhibits favorable solubility characteristics,which could enhance bioavailability。However, further investigations are needed to fully understand its pharmacokinetic profile and to identify any potential metabolic pathways that might lead to degradation or detoxification。
In addition to its pharmacological potential,the synthesis and characterization of CAS No 921836_70_6 contribute to our understanding of heterocyclic chemistry。The benzoxazepine scaffold is particularly interesting because it can be modified in numerous ways to create diverse chemical libraries。By exploring different synthetic routes,researchers can generate new derivatives with tailored properties。These efforts not only expand our knowledge base but also provide new tools for addressing unmet medical needs。
The role of naphthalen_1_yl groups in medicinal chemistry cannot be overstated。These aromatic moieties are frequently incorporated into drug candidates because they can enhance binding affinity through hydrophobic interactions。In addition,the presence of multiple aromatic rings can lead to increased stability against metabolic degradation。The combination of these features makes (naphthalen_1_yl)-N-(trimethylbenzooxazolepinone) an attractive component for designing next-generation therapeutics。
As research continues,the applications of (naphthalen_1_yl)_acetamide derivatives are likely to expand beyond traditional pharmaceuticals。These compounds may find utility in other areas,such as agrochemicals or materials science,where their unique structural properties could be leveraged for innovative solutions。The interdisciplinary nature of modern chemical research ensures that findings from one field often have far-reaching implications across multiple disciplines。
In conclusion,CAS No 921836_70_6 represents a fascinating molecule with significant potential in pharmaceutical development。Its complex structure,combined with promising preclinical results,makes it an exciting candidate for further investigation。As our understanding of molecular interactions grows,so too does our ability to design compounds that address complex diseases more effectively。The continued exploration of such molecules will undoubtedly lead to new breakthroughs that improve human health and well-being。
921836-70-6 (2-(naphthalen-1-yl)-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)